2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid
Overview
Description
2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid (NICA) is an organic compound belonging to the family of imidazole derivatives. It is a versatile compound with various applications in organic synthesis and scientific research. NICA has been studied extensively for its chemical and physiological properties, and its potential applications in biochemistry, pharmacology and drug development.
Mechanism of Action
2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid has been found to interact with proteins and nucleic acids in a variety of ways. It has been shown to bind to DNA and RNA, as well as to interact with proteins involved in signal transduction pathways. 2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid has also been found to modulate the activity of enzymes and other proteins, as well as to interact with and modulate the activity of receptors, such as G-protein coupled receptors.
Biochemical and Physiological Effects
2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-cancer properties, as well as to have an effect on the immune system. 2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid has also been found to have an effect on the metabolism of lipids and carbohydrates, as well as to have an effect on the regulation of gene expression.
Advantages and Limitations for Lab Experiments
2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid has a number of advantages and limitations for lab experiments. One advantage is that it is easy to synthesize and can be produced in large quantities. Additionally, 2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid is stable and can be stored for long periods of time. A limitation is that it can be toxic in high concentrations and should be handled with caution.
Future Directions
There are a number of potential future directions for research involving 2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid. One possible direction is to further explore its potential applications in biochemistry and pharmacology. Additionally, further research could be done to explore its ability to modulate the activity of enzymes and other proteins, as well as its ability to interact with and modulate the activity of receptors, such as G-protein coupled receptors. Additionally, further research could be done to explore its potential anti-inflammatory and anti-cancer properties, as well as its potential effects on the immune system, metabolism of lipids and carbohydrates, and regulation of gene expression. Finally, further research could also be done to explore its potential applications in drug development.
Scientific Research Applications
2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid has been used in a variety of scientific research applications. It has been used to study the interaction between proteins and nucleic acids, as well as its ability to modulate the activity of enzymes and other proteins. 2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid has also been studied for its ability to interact with and modulate the activity of receptors, such as G-protein coupled receptors. Additionally, 2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid has been used to study the structure and function of proteins involved in signal transduction pathways.
properties
IUPAC Name |
2-naphthalen-1-yl-1H-imidazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O2/c17-14(18)12-8-15-13(16-12)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,(H,15,16)(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAPZCCKQLVZOEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=NC=C(N3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Naphthalen-1-yl)-1H-imidazole-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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